molecular formula CH3Cl B073174 Chloromethane-d3 CAS No. 1111-89-3

Chloromethane-d3

Cat. No. B073174
CAS RN: 1111-89-3
M. Wt: 53.5 g/mol
InChI Key: NEHMKBQYUWJMIP-FIBGUPNXSA-N
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Patent
US04148818

Procedure details

A methyl magnesium chloride solution is prepared by adding methylchloride to a mixture consisting of 1000 milliliters of tetrahydrofuran and 97.2 grams (4 mol) of magnesium in the form of magnesium shavings until the shavings have dissolved. About 400 grams (1.76 mol) of 1,3-dichloro-1,3-divinyl-1,3-dimethyldisiloxane is added dropwise to the methyl magnesium chloride solution with constant agitation and at a temperature between 25° and 75° C. About 1000 milliliters of paraffin oil having a boiling point of about 190° C. at 760 mm Hg (abs), is added, then about 700 milliliters of anhydrous tetrahydrofuran is distilled off until a bath temperature of 150° C. is obtained. The residue obtained from this distillation is mixed with 70 milliliters of water. About 280 milliliters of tetrahydrofuran having a water content of less than 0.5 percent by weight is recovered. After cooling, the residue obtained from the second distillation is mixed with 600 milliliters of water and 100 milliliters of 20 percent aqueous hydrochloric acid and from the organic phase is obtained 317 grams i.e. 94 percent of theoretical, of 1,3-divinyl-1,1,3,3-tetramethyldisiloxane having a boiling point of from 138° to 139° C. and a purity in excess of 98 percent by weight.
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
97.2 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
400 g
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
paraffin
Quantity
1000 mL
Type
reactant
Reaction Step Seven
Quantity
1000 mL
Type
reactant
Reaction Step Eight

Identifiers

REACTION_CXSMILES
[CH3:1]Cl.[Mg].Cl[Si:5]([CH:13]=C)([CH3:12])[O:6][Si:7](Cl)([CH:9]=[CH2:10])[CH3:8].[CH3:15][Mg:16][Cl:17].Cl.O1[CH2:23][CH2:22]CC1>O>[CH3:15][Mg:16][Cl:17].[CH:9]([Si:7]([CH3:1])([CH3:8])[O:6][Si:5]([CH:22]=[CH2:23])([CH3:13])[CH3:12])=[CH2:10]

Inputs

Step One
Name
Quantity
100 mL
Type
reactant
Smiles
Cl
Name
Quantity
600 mL
Type
solvent
Smiles
O
Step Two
Name
Quantity
70 mL
Type
solvent
Smiles
O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCl
Step Four
Name
Quantity
97.2 g
Type
reactant
Smiles
[Mg]
Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Mg]
Step Six
Name
Quantity
400 g
Type
reactant
Smiles
Cl[Si](O[Si](C)(C=C)Cl)(C)C=C
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Cl
Step Seven
Name
paraffin
Quantity
1000 mL
Type
reactant
Smiles
Step Eight
Name
Quantity
1000 mL
Type
reactant
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
have dissolved
ADDITION
Type
ADDITION
Details
is added
DISTILLATION
Type
DISTILLATION
Details
about 700 milliliters of anhydrous tetrahydrofuran is distilled off until a bath temperature of 150° C.
CUSTOM
Type
CUSTOM
Details
is obtained
CUSTOM
Type
CUSTOM
Details
The residue obtained from this distillation
CUSTOM
Type
CUSTOM
Details
About 280 milliliters of tetrahydrofuran having a water content of less than 0.5 percent by weight is recovered
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the residue obtained from the second distillation

Outcomes

Product
Name
Type
product
Smiles
C[Mg]Cl
Name
Type
product
Smiles
C(=C)[Si](O[Si](C)(C)C=C)(C)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04148818

Procedure details

A methyl magnesium chloride solution is prepared by adding methylchloride to a mixture consisting of 1000 milliliters of tetrahydrofuran and 97.2 grams (4 mol) of magnesium in the form of magnesium shavings until the shavings have dissolved. About 400 grams (1.76 mol) of 1,3-dichloro-1,3-divinyl-1,3-dimethyldisiloxane is added dropwise to the methyl magnesium chloride solution with constant agitation and at a temperature between 25° and 75° C. About 1000 milliliters of paraffin oil having a boiling point of about 190° C. at 760 mm Hg (abs), is added, then about 700 milliliters of anhydrous tetrahydrofuran is distilled off until a bath temperature of 150° C. is obtained. The residue obtained from this distillation is mixed with 70 milliliters of water. About 280 milliliters of tetrahydrofuran having a water content of less than 0.5 percent by weight is recovered. After cooling, the residue obtained from the second distillation is mixed with 600 milliliters of water and 100 milliliters of 20 percent aqueous hydrochloric acid and from the organic phase is obtained 317 grams i.e. 94 percent of theoretical, of 1,3-divinyl-1,1,3,3-tetramethyldisiloxane having a boiling point of from 138° to 139° C. and a purity in excess of 98 percent by weight.
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
97.2 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
400 g
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
paraffin
Quantity
1000 mL
Type
reactant
Reaction Step Seven
Quantity
1000 mL
Type
reactant
Reaction Step Eight

Identifiers

REACTION_CXSMILES
[CH3:1]Cl.[Mg].Cl[Si:5]([CH:13]=C)([CH3:12])[O:6][Si:7](Cl)([CH:9]=[CH2:10])[CH3:8].[CH3:15][Mg:16][Cl:17].Cl.O1[CH2:23][CH2:22]CC1>O>[CH3:15][Mg:16][Cl:17].[CH:9]([Si:7]([CH3:1])([CH3:8])[O:6][Si:5]([CH:22]=[CH2:23])([CH3:13])[CH3:12])=[CH2:10]

Inputs

Step One
Name
Quantity
100 mL
Type
reactant
Smiles
Cl
Name
Quantity
600 mL
Type
solvent
Smiles
O
Step Two
Name
Quantity
70 mL
Type
solvent
Smiles
O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCl
Step Four
Name
Quantity
97.2 g
Type
reactant
Smiles
[Mg]
Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Mg]
Step Six
Name
Quantity
400 g
Type
reactant
Smiles
Cl[Si](O[Si](C)(C=C)Cl)(C)C=C
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Cl
Step Seven
Name
paraffin
Quantity
1000 mL
Type
reactant
Smiles
Step Eight
Name
Quantity
1000 mL
Type
reactant
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
have dissolved
ADDITION
Type
ADDITION
Details
is added
DISTILLATION
Type
DISTILLATION
Details
about 700 milliliters of anhydrous tetrahydrofuran is distilled off until a bath temperature of 150° C.
CUSTOM
Type
CUSTOM
Details
is obtained
CUSTOM
Type
CUSTOM
Details
The residue obtained from this distillation
CUSTOM
Type
CUSTOM
Details
About 280 milliliters of tetrahydrofuran having a water content of less than 0.5 percent by weight is recovered
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the residue obtained from the second distillation

Outcomes

Product
Name
Type
product
Smiles
C[Mg]Cl
Name
Type
product
Smiles
C(=C)[Si](O[Si](C)(C)C=C)(C)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.